Cas no 1361679-07-3 (2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol)

• Product Name: 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol
• CAS No: 1361679-07-3
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• CID: 4919954
• Update Time: 2025-10-23

2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H8Cl3NO2/c13-9-4-3-7(10(14)11(9)15)8-2-1-6(5-17)16-12(8)18/h1-4,17H,5H2,(H,16,18)
• InChI Key： RZSNOCBBXVDONB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(CO)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol

2-Hydroxy-3-(2,3,4-Trichlorophenyl)Pyridine-6-Methanol: A Comprehensive Overview

2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol, also known by its CAS number 1361679-07-3, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties. Recent studies have highlighted its potential in areas such as pharmaceuticals, agrochemicals, and advanced materials science.

The molecular structure of 2-hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol consists of a pyridine ring substituted with hydroxyl and methoxy groups at positions 2 and 6, respectively. The trichlorophenyl group attached at position 3 introduces a high degree of electronic variation and steric hindrance. This combination of functional groups makes the compound highly versatile in terms of reactivity and applicability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 1361679-07-3 using green chemistry principles. These methods not only reduce environmental impact but also enhance the scalability of production processes. The compound's stability under various conditions has been thoroughly investigated, making it suitable for use in diverse environments.

In terms of applications, 2-hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol has shown promise in the pharmaceutical industry as a potential drug candidate. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs. Additionally, the compound has been explored for its role in agrochemicals, where it exhibits potent activity against plant pathogens.

The unique properties of this compound have also led to its use in materials science. Researchers have utilized its structural features to develop advanced materials with enhanced mechanical and thermal properties. The compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies.

In conclusion, 2-hydroxy-3-(2,3,4-trichlorophenyl)pyridine-6-methanol, or CAS number 1361679-07-3, is a multifaceted compound with a wide range of applications. Its chemical structure and functional groups make it a valuable asset in various industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.